Cas no 1083282-11-4 (2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid)
2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (1,2-DIMETHYL-1H-IMIDAZOL-5-YL)ACETICACID
- 1083282-11-4
- EN300-1137678
- AKOS006289723
- 2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid
- (1,2-DIMETHYL-1H-IMIDAZOL-5-YL)ACETIC ACID
- 1H-Imidazole-5-acetic acid, 1,2-dimethyl-
-
- Inchi: 1S/C7H10N2O2/c1-5-8-4-6(9(5)2)3-7(10)11/h4H,3H2,1-2H3,(H,10,11)
- InChI Key: QVVMLPVJBVLRBO-UHFFFAOYSA-N
- SMILES: OC(CC1=CN=C(C)N1C)=O
Computed Properties
- Exact Mass: 154.074227566g/mol
- Monoisotopic Mass: 154.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 370.2±17.0 °C(Predicted)
- pka: 3.87±0.10(Predicted)
2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1137678-1.0g |
2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid |
1083282-11-4 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1137678-0.05g |
2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid |
1083282-11-4 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1137678-0.1g |
2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid |
1083282-11-4 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1137678-0.25g |
2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid |
1083282-11-4 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1137678-0.5g |
2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid |
1083282-11-4 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1137678-1g |
2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid |
1083282-11-4 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1137678-2.5g |
2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid |
1083282-11-4 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1137678-5g |
2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid |
1083282-11-4 | 95% | 5g |
$2443.0 | 2023-10-26 | |
| Enamine | EN300-1137678-10g |
2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid |
1083282-11-4 | 95% | 10g |
$3622.0 | 2023-10-26 |
2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid
Introduction to 2-(1,2-Dimethyl-1H-Imidazol-5-Yl)Acetic Acid (CAS No. 1083282-11-4)
2-(1,2-Dimethyl-1H-imidazol-5-yl)acetic acid (CAS No. 1083282-11-4) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its imidazole ring structure, which imparts unique chemical properties and reactivity. The imidazole ring is a five-membered heterocyclic structure containing two nitrogen atoms, making it a key structural motif in numerous bioactive molecules.
The synthesis of 2-(1,2-dimethyl-1H-imidazol-5-yl)acetic acid involves a combination of nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.
One of the most promising applications of CAS No. 1083282-11-4 is in the development of bioactive molecules. Studies have shown that this compound exhibits potent antimicrobial activity, making it a potential candidate for antibiotic development. Additionally, its ability to act as a precursor for drug delivery systems has garnered significant attention in the pharmaceutical industry.
Recent research has also highlighted the role of imidazole-containing compounds in cancer therapy. The ability of CAS No. 1083282-11-4 to modulate cellular signaling pathways has been extensively studied, with promising results in preclinical models. This compound has demonstrated selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells, indicating its potential as a targeted therapeutic agent.
In the field of agrochemicals, CAS No. 1083282-11-4 has been investigated for its role as a plant growth regulator. Studies have shown that this compound can enhance crop yield by promoting root development and improving stress tolerance in plants. Its application in sustainable agriculture is an area of active research, with field trials underway to assess its efficacy under varying environmental conditions.
The environmental impact of CAS No. 1083282-11-4 has also been a focus of recent studies. Researchers have evaluated its biodegradability and toxicity to aquatic organisms, ensuring that its use aligns with eco-friendly practices. These studies have provided valuable insights into the safe handling and disposal of this compound.
In conclusion, CAS No. 1083282-11-4 (2-(1,2-dimethyl-1H-imidazol-5-Yl)Acetic Acid) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and bioactivity make it an invaluable tool in drug discovery and development. As research continues to uncover new potential uses for this compound, its role in advancing science and technology is expected to grow significantly.
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